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Compound of Interest

Compound Name: Cresol Red sodium salt

Cat. No.: B14786908

An In-depth Examination of the Chemical Properties, Applications, and Experimental Protocols
for Cresol Red Sodium Salt in Research and Development.

Cresol Red sodium salt is a versatile triphenylmethane dye with significant applications in
various scientific disciplines.[1] Primarily utilized as a pH indicator, its utility extends to
molecular biology as a tracking dye in gel electrophoresis and as a component in polymerase
chain reaction (PCR) buffers.[1][2] This technical guide provides a detailed overview of its
chemical properties, experimental protocols, and key applications for researchers, scientists,
and drug development professionals.

Core Chemical and Physical Properties

Cresol Red sodium salt, scientifically known as o-Cresolsulfonephthalein sodium salt, is a
water-soluble dye that exhibits distinct color changes at two different pH ranges.[3][4][5] Its
fundamental properties are summarized in the table below, providing a quick reference for
laboratory use.
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Property Value References

CAS Number 62625-29-0 [2][3][4]

Molecular Formula C21H17NaOsS [2][3][6]

Molecular Weight 404.41 g/mol [4107118]
Reddish-brown to dark brown

Appearance [31[°]
powder

Melting Point 250 °C (decomposes) [3][8][10]

- Soluble in water (1 mg/mL)

Solubility [2][8][11]
and ethanol.
Store at room temperature,

Storage protected from heat and [O1[12]
incompatibles.

- Stable under normal
Stability [O1[12]

temperatures and pressures.

pH Indicator Properties and Mechanism

Cresol Red sodium salt is a diprotic indicator, meaning it undergoes two distinct color

changes at different pH values. This property makes it a valuable tool for monitoring pH in a

wide range of chemical and biological experiments.

Color Change (with

pH Range . . Ka References
increasing pH)

0.2-18 Red to Yellow ~1.0 [2][4][13]
Yellow to Reddish-

7.2-88 ~8.3 [11(2][4][14]

purple

The color change is a result of alterations in the molecule's electronic structure as it gains or

loses protons in response to the surrounding pH. The diagram below illustrates this transition.
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Alkaline Range (pH 7.2-8.8)

Yellow (pH < 7.2) pKa ~8.3

p Reddish-Purple (pH > 8.8)

Acidic Range (pH 0.2-1.8)

pKa ~1.0

Red (pH < 0.2) » Yellow (pH > 1.8)

Click to download full resolution via product page

Fig. 1: pH-dependent color transitions of Cresol Red sodium salt.

UV-Visible Absorption Spectra

The different protonated states of Cresol Red exhibit distinct absorption maxima, which can be
utilized for spectrophotometric pH measurements. The fully protonated form (H2CR) has a
maximum absorption (Amax) around 518 nm, the monoprotonated form (HCR™) at
approximately 434 nm, and the deprotonated form (CR2~) at about 573 nm.[8] An isosbestic
point for the HCR~/CR2~ equilibrium is observed at 483 nm.[8][15]

Applications in Molecular Biology

Beyond its role as a pH indicator, Cresol Red sodium salt is a valuable reagent in molecular
biology laboratories.

Tracking Dye in Gel Electrophoresis

Cresol Red is frequently used as a tracking dye in agarose and polyacrylamide gel
electrophoresis to monitor the migration of nucleic acids and proteins.[1][2] In a standard 1%
agarose gel, it migrates at a rate comparable to a DNA fragment of approximately 125 base
pairs (bp).[1][2] This allows researchers to visually track the progress of the electrophoresis run
and prevent the samples from running off the gel.

The following diagram illustrates the typical workflow for using Cresol Red as a tracking dye in
agarose gel electrophoresis.
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Prepare Agarose Gel

i

Mix DNA Sample with Loading Buffer containing Cresol Red
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Load Sample into Gel Well

i

Run Electrophoresis

i

Visualize DNA under UV light and Cresol Red Dye Front by Eye
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Fig. 2: Experimental workflow for agarose gel electrophoresis using Cresol Red.

Component of PCR Buffers

A significant advantage of Cresol Red is that it generally does not inhibit Taq polymerase,
unlike some other common loading dyes.[2][6] This allows for its inclusion directly in the PCR
master mix, streamlining the post-PCR workflow by eliminating the need for a separate loading
dye addition step before gel electrophoresis.[9][12]

Experimental Protocols
Preparation of Cresol Red Indicator Solution (0.1% wiv)

This protocol outlines the preparation of a standard 0.1% Cresol Red indicator solution for use
in titrations and other pH-dependent assays.

Materials:
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Cresol Red sodium salt: 0.1 g

0.1 M Sodium Hydroxide (NaOH): 2.65 mL

95% Ethanol: 20 mL

Distilled Water

Procedure:

In a 100 mL volumetric flask, combine 0.1 g of Cresol Red sodium salt with 2.65 mL of 0.1
M NaOH and 20 mL of 95% ethanol.[1]

Gently warm the mixture to facilitate dissolution.[16]

Once the dye is completely dissolved, allow the solution to cool to room temperature.

Add distilled water to bring the final volume to 100 mL.[1]

Mix the solution thoroughly.

Preparation of 5X Direct-Loading PCR Buffer with Cresol
Red

This protocol describes the preparation of a 5X PCR loading buffer that includes Cresol Red,
allowing for direct loading of PCR products onto an agarose gel.

Materials:

Sucrose: 3 g

1 M MgClz2-6H20: 150 pL

1 M KCI: 500 pL

1 M (NH4)2S0a: 400 pL

1 M Tris-Cl, pH 9.0: 500 pL
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e Cresol Red sodium salt: 0.003 g

e 10% IGEPAL CA-630 (or equivalent non-ionic detergent): 250 pL

« Distilled Water

Procedure:

 In a suitable container, dissolve 3 g of sucrose in 5 mL of distilled water.

» Add the following reagents in the specified order, mixing after each addition: 150 pL of 1 M
MgCl2-6H20, 500 pL of 1 M KClI, 400 pL of 1 M (NH4)2S0Oa4, and 500 pL of 1 M Tris-Cl, pH
9.0.

e Add 0.003 g of Cresol Red and 250 pL of 10% IGEPAL CA-630.

e Mix the solution well and briefly centrifuge to collect the contents.

» Add distilled water to a final volume of 10 mL.

 Sterilize the buffer by passing it through a 0.22 um filter.

e Aliquot and store at -20°C. For use, add 4 pL of the 5X buffer to a 20 pL PCR reaction.[1]

Safety and Handling

Cresol Red sodium salt is generally considered stable and not highly hazardous.[9] However,
as with all laboratory chemicals, appropriate safety precautions should be taken.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the powder or solutions.[3][7]

Handling: Avoid creating dust. Wash hands thoroughly after handling.[3][7]

Storage: Store in a tightly sealed container in a dry, well-ventilated area at room temperature.
[91[12]

Incompatibilities: Avoid contact with strong oxidizing agents.[9][12]
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In case of contact, flush the affected area with copious amounts of water. For eye contact, seek
medical attention.[7]

Conclusion

Cresol Red sodium salt is a robust and versatile chemical with broad applications in research.
Its well-defined pH-dependent color changes make it an excellent indicator for a variety of
analytical procedures. Furthermore, its utility as a non-inhibitory tracking dye in molecular
biology streamlines workflows and enhances efficiency. The data and protocols presented in
this guide provide a comprehensive resource for the effective utilization of Cresol Red sodium
salt in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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